Cas no 137958-57-7 (1-Octanol, 2-(phenylmethoxy)-, (S)-)

• Product Name: 1-Octanol, 2-(phenylmethoxy)-, (S)-
• CAS No: 137958-57-7
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 1247438
• Update Time: 2024-08-03

1-Octanol, 2-(phenylmethoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 2-(phenylmethoxy)-, (S)-
• (S)-2-(benzyloxy)octan-1-ol
• 1-Octanol, 2-(phenylmethoxy)-, (S)- (9CI)

• Inchi： 1S/C15H24O2/c1-2-3-4-8-11-15(12-16)17-13-14-9-6-5-7-10-14/h5-7,9-10,15-16H,2-4,8,11-13H2,1H3/t15-/m0/s1
• InChI Key： CNJBZHNHLLMZJV-HNNXBMFYSA-N
• SMILES： C(O)[C@@H](OCC1=CC=CC=C1)CCCCCC

Computed Properties

• Exact Mass: 236.17772

Experimental Properties

• Density: 0.976±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±17.0 °C(Predicted)
• PSA: 29.46
• pka: 14.49±0.10(Predicted)